Cas no 5095-65-8 (4-(4-bromo-3-methylphenyl)-1,3-thiazole)

• Product Name: 4-(4-bromo-3-methylphenyl)-1,3-thiazole
• CAS No: 5095-65-8
• MF: C₁₀H₈BrNS
• MW: 254.146220207214
• CID: 1573355
• PubChem ID: 5207681
• Update Time: 2025-04-21

4-(4-bromo-3-methylphenyl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 4-(4-bromo-3-methylphenyl)-1,3-thiazole
• 5095-65-8
• DTXSID40409992

• Inchi： 1S/C10H8BrNS/c1-7-4-8(2-3-9(7)11)10-5-13-6-12-10/h2-6H,1H3
• InChI Key： VTVLZFVYOVUKGD-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2=CSC=N2)C=C1C

Computed Properties

• Exact Mass: 252.95614
• Monoisotopic Mass: 252.956083
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1
• XLogP3: 3.7

Experimental Properties

• Density: 1.496
• Boiling Point: 347°C at 760 mmHg
• Flash Point: 163.7°C
• Refractive Index: 1.622
• PSA: 12.89